Cas no 36772-57-3 (1,2,4-Benzotriazin-3(2H)-one)
1,2,4-Benzotriazin-3(2H)-one structure
1,2,4-Benzotriazin-3(2H)-one
36772-57-3
C7H5N3O
147.134100675583
1479338
1,2,4-Benzotriazin-3(2H)-one Properties
Names and Identifiers
-
- 1,2,4-Benzotriazin-3(2H)-one
- 1,2,4-Benzotriazin-3(4H)-one
-
- KEKCQXQAPNKMLX-UHFFFAOYSA-N
- 1S/C7H5N3O/c11-7-8-5-3-1-2-4-6(5)9-10-7/h1-4H,(H,8,10,11)
- N1C2=CC=CC=C2NC(=O)N=1
Computed Properties
- 147.04335
Experimental Properties
- 53.82
- 209-210 °C
- 10.47±0.20(Predicted)
- 1.47±0.1 g/cm3(Predicted)
1,2,4-Benzotriazin-3(2H)-one Related Literature
-
Dmitry N. Kozhevnikov,Vladimir L. Rusinov,Oleg N. Chupakhin Russ. Chem. Rev. 1998 67 633
36772-57-3 (1,2,4-Benzotriazin-3(2H)-one) Related Products
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